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Compound of Interest

Compound Name: Benocyclidine-d10

Cat. No.: B10766043

Get Quote

Foreword: This technical guide provides an in-depth overview of Benocyclidine-d10, a

deuterated analog of the potent and selective dopamine reuptake inhibitor, Benocyclidine

(BCP). This document is intended for researchers, scientists, and drug development

professionals, offering comprehensive data, experimental methodologies, and visualization of

relevant biological pathways and analytical workflows.

Core Compound Information
Benocyclidine-d10 serves as a critical analytical tool, primarily utilized as an internal standard

for the precise quantification of Benocyclidine in complex biological matrices using mass

spectrometry techniques. Its molecular structure is identical to that of Benocyclidine, with the

exception of ten hydrogen atoms on the piperidine ring being replaced by deuterium.

The molecular formula for Benocyclidine-d10 is C₁₉H₁₅D₁₀NS.[1][2] While a specific CAS

number for Benocyclidine-d10 is not readily available in public databases, the CAS number

for the parent compound, Benocyclidine, is 112726-66-6.[3]
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The following table summarizes the key quantitative data for Benocyclidine and its deuterated

analog.

Property Value Compound Reference

Molecular Formula C₁₉H₁₅D₁₀NS Benocyclidine-d10 [1][2]

C₁₉H₂₅NS Benocyclidine

Molecular Weight 309.5 g/mol Benocyclidine-d10 [1][2]

299.5 g/mol Benocyclidine

IC₅₀ (Dopamine

Reuptake)
8 nM Benocyclidine [1]

K₀.₅ (NMDA Receptor) 6 µM Benocyclidine [1]

Formal Name

1-(1-benzo[b]thien-2-

ylcyclohexyl)-2,2,3,3,4

,4,5,5,6,6-d₁₀-

piperidine

Benocyclidine-d10 [1]

Mechanism of Action: Dopamine Reuptake
Inhibition
Benocyclidine is a potent and selective dopamine reuptake inhibitor (DRI).[1] It exerts its effect

by binding to the dopamine transporter (DAT), a protein responsible for clearing dopamine from

the synaptic cleft back into the presynaptic neuron. By blocking the DAT, Benocyclidine

increases the extracellular concentration of dopamine, thereby enhancing dopaminergic

neurotransmission. This mechanism is central to its psychostimulant properties. Unlike other

arylcyclohexylamines such as phencyclidine (PCP), Benocyclidine has negligible affinity for the

NMDA receptor.[1]
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Benocyclidine's inhibition of the dopamine transporter (DAT).

Experimental Protocols
Quantification of Benocyclidine using LC-MS/MS with
Benocyclidine-d10 Internal Standard
Benocyclidine-d10 is an ideal internal standard for the quantification of Benocyclidine (also

referred to as BTCP in some literature) due to its similar chemical properties and

chromatographic behavior, with a distinct mass difference that allows for clear differentiation in

a mass spectrometer.

Objective: To quantify the concentration of Benocyclidine in a biological sample using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Benocyclidine-d10 as an

internal standard.

Materials:

Benocyclidine (analyte)

Benocyclidine-d10 (internal standard)
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LC-MS/MS system (e.g., triple quadrupole)

YMC-Triart Diol-HILIC column (50 mm × 2 mm, 3 µm) or equivalent

Ammonium formate buffer (20 mM, pH 3.0)

Acetonitrile (LC-MS grade)

Biological matrix (e.g., plasma, brain homogenate)

Methodology:

Sample Preparation:

Prepare calibration standards and quality control samples by spiking known

concentrations of Benocyclidine into the blank biological matrix.

To each sample, standard, and blank, add a fixed concentration of Benocyclidine-d10
internal standard (e.g., 5 nM).

Perform protein precipitation and/or solid-phase extraction to remove interfering

substances from the matrix.

Evaporate the solvent and reconstitute the extract in the mobile phase.

LC Separation:

Column: YMC-Triart Diol-HILIC (50 mm × 2 mm, 3 µm)

Mobile Phase: A mixture of ammonium formate buffer (20 mM, pH 3.0) and acetonitrile

(20:80, v/v).

Flow Rate: 800 µL/min.

Injection Volume: 5-10 µL.

MS/MS Detection:

Utilize an electrospray ionization (ESI) source in positive ion mode.
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Set the mass spectrometer to Multiple Reaction Monitoring (MRM) mode.

Monitor the following mass transitions:

Benocyclidine:m/z 300.4 → 215.3

Benocyclidine-d10:m/z 310.4 → 215.3

Optimize cone voltage and collision energy for maximum signal intensity.

Data Analysis:

Integrate the peak areas for both the analyte (Benocyclidine) and the internal standard

(Benocyclidine-d10).

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Determine the concentration of Benocyclidine in the unknown samples by interpolating

their peak area ratios from the calibration curve.
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Workflow for Benocyclidine quantification using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10766043?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

